Cas no 17082-09-6 (trans-Cinnamoyl chloride)

• Product Name: trans-Cinnamoyl chloride
• CAS No: 17082-09-6
• MF: C₉H₇ClO
• MW: 166.604281663895
• MDL: MFCD00000732
• CID: 87790
• PubChem ID: 5354261
• Update Time: 2025-09-18

trans-Cinnamoyl chloride Chemical and Physical Properties

Names and Identifiers

• trans-Cinnamoyl chloride
• Trans-3-Phenylacryloyl Chloride
• (E)-Cinnamoyl Chloride
• CinnaMoyl Chloride
• CINNAMIC ACID CHLORIDE
• 3-PHENYLACRYLYL CHLORIDE
• 3-PHENYLPROPENOYL CHLORIDE
• (E)-3-Phenylacrylyl chloride
• trans-3-Phenylacrylyl chloride
• (E)-3-Phenylpropenoyl chloride
• AKOS BBS-00003908
• trans-Cinnamoyl chloride,97%
• Cinnamic chloride
• Cinnamoylchloride
• (2E)-3-phenylprop-2-enoyl chloride
• 3-Phenyl-2-propenoyl chloride
• 2-Propenoyl chloride, 3-phenyl-
• (E)-3-phenylprop-2-enoyl chloride
• (E)-3-Phenyl-2-propenoyl chloride
• .beta.-Phenylacryloyl chloride
• WOGITNXCNOTRLK-VOTSOKGWSA-N
• 04L46S032W
• 2-Propenoyl chloride, 3-phenyl-, (2E)-
• 3-Phenylpr
• DTXSID401312860
• CS-0006860
• Trans-cinnamoylchloride
• 6-[bis[bis(isopropyl)amino]acetate]-D-gluconicacid
• benzylideneacetyl chloride
• 102-92-1
• trans-cinnamic acid chloride
• CINNAMOYL CHLORIDE [MI]
• AKOS000121270
• NS00023193
• NSC 4683
• Cinnamoyl chloride, 98%
• 3L-308S
• EN300-19598
• 2-Propenoyl chloride,3-phenyl-, (2E)-
• P0133
• 3-Phenylacryloyl chloride
• MFCD00000732
• 2-Propenoyl chloride, 3-phenyl-, (E)-
• SCHEMBL37935
• 3-AMINO-4-MORPHOLIN-4-YL-BENZOICACIDETHYLESTER
• D91905
• A881990
• (2E)-3-phenylacryloyl chloride
• 17082-09-6
• F2190-0089
• EINECS 203-065-5
• 3-phenylprop-2-enoyl chloride
• [(2E)-3-phenylprop-2-enoyl]chloride
• Q-200858
• AM20060479
• LS-13582
• trans-3-Phenylacryloyl Chlorid
• beta-Phenylacryloyl chloride
• NSC4683
• (E)-3-phenyl-acryloyl chloride
• Q204169
• NSC-4683
• UNII-04L46S032W
• EN300-248477
• A800646
• phenylacryloylchloride
• STL146496
• DTXSID3059264
• DTXCID6032693
• BBL011393
• 679-054-8
• 203-065-5
• FC71316

• MDL： MFCD00000732
• Inchi： 1S/C9H7ClO/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H/b7-6+
• InChI Key： WOGITNXCNOTRLK-VOTSOKGWSA-N
• SMILES： ClC(/C=C/C1C=CC=CC=1)=O
• BRN： 606265

Computed Properties

• Exact Mass: 152.039278
• Monoisotopic Mass: 152.039278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1,162 g/cm3
• Melting Point: 35-37 °C(lit.)
• Boiling Point: 256-258 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.5845
• Solubility: dioxane: 0.1 g/mL, clear
• Water Partition Coefficient: Reacts with water.
• PSA: 17.07000
• LogP: 2.46520
• Solubility: Uncertain
• Merck: 2301
• Sensitiveness: Moisture Sensitive

trans-Cinnamoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261 8
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R34;R37
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives